2-ethyl-8-[3-(1H-imidazol-2-yl)benzoyl]-2,8-diazaspiro[4.5]decan-3-one

• IUPAC Name: 2-ethyl-8-[3-(1H-imidazol-2-yl)benzoyl]-2,8-diazaspiro[4.5]decan-3-one
• InChI: InChI=1S/C20H24N4O2/c1-2-23-14-20(13-17(23)25)6-10-24(11-7-20)19(26)16-5-3-4-15(12-16)18-21-8-9-22-18/h3-5,8-9,12H,2,6-7,10-11,13-14H2,1H3,(H,21,22)
• InChI Key: IPBJLWRANXPYNV-UHFFFAOYSA-N
• Canonical SMILES: CCN1CC2(CCN(CC2)C(=O)C3=CC=CC(=C3)C4=NC=CN4)CC1=O
• Molecular Formula: C20H24N4O2
• Molecular Weight: 352.4 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds, 1-oxa-3,8-diazaspiro[4.5]decan-2-ones, has been explored with variations in substitution to examine their antihypertensive activity, showcasing the synthetic versatility and potential for modification to enhance biological activity (Caroon et al., 1981). The methods employed for synthesis involve multi-step reactions that allow for the incorporation of different functional groups, demonstrating the compound's complex structure and the intricacies involved in its creation.

Molecular Structure Analysis

The molecular structure of compounds within this class, including the reaction of 3-aroyl-1H-pyrrolo[2,1-c][1,4]benzoxazine-1,2,4-triones with ethyl (2Z)-(3,3-dimethyl-8-oxo-2-azaspiro[4.5]deca-6,9-dien-1-ylidene)acetate, highlights the spirocyclic nature and the presence of multiple heterocyclic rings (Konovalova et al., 2013). This complexity contributes to the compound's unique chemical properties and potential interactions with biological targets.

Chemical Reactions and Properties

The reactivity of similar diazaspiro[4.5]decanones with various reagents to produce compounds with nematicidal activity illustrates the chemical versatility and potential for targeted biological applications (Srinivas et al., 2008). These reactions often involve the formation of new bonds or the introduction of functional groups that significantly alter the compound's biological activity.

Physical Properties Analysis

Although specific physical property data for "2-ethyl-8-[3-(1H-imidazol-2-yl)benzoyl]-2,8-diazaspiro[4.5]decan-3-one" is not directly available, the study of similar compounds provides insights into their likely characteristics. These compounds typically possess solid-state structures with defined melting points and solubility profiles influenced by their molecular architecture and substituents.

Chemical Properties Analysis

The chemical properties of diazaspiro[4.5]decanone derivatives are significantly influenced by their spirocyclic structure and the presence of heteroatoms, which impart a range of reactivities towards nucleophiles and electrophiles. Their interactions with biological systems, such as their role as alpha-adrenergic blockers, further highlight the importance of their chemical properties in mediating biological effects (Caroon et al., 1981).

Mechanism of Action

The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc. as reported in the literature.

Future Directions

Given the broad range of chemical and biological properties of imidazole, it continues to be an area of active research, particularly in the development of new drugs.